Cas no 851412-39-0 (2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 851412-39-0
• MF: C₂₆H₂₅FN₂OS
• MW: 432.552908658981
• CID: 6041207
• PubChem ID: 4607907
• Update Time: 2025-05-26

2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide
• 2-((1-(3-fluorobenzyl)-1H-indol-3-yl)thio)-N-mesitylacetamide
• Acetamide, 2-[[1-[(3-fluorophenyl)methyl]-1H-indol-3-yl]thio]-N-(2,4,6-trimethylphenyl)-
• AKOS024587782
• F0616-0127
• 2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide
• 2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanyl-N-(2,4,6-trimethylphenyl)acetamide
• 851412-39-0

• Inchi： 1S/C26H25FN2OS/c1-17-11-18(2)26(19(3)12-17)28-25(30)16-31-24-15-29(23-10-5-4-9-22(23)24)14-20-7-6-8-21(27)13-20/h4-13,15H,14,16H2,1-3H3,(H,28,30)
• InChI Key： HLNACHTWAWAQCD-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)CSC1C2=C(N(CC3=CC=CC(F)=C3)C=1)C=CC=C2

Computed Properties

• Exact Mass: 432.16716276g/mol
• Monoisotopic Mass: 432.16716276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 618.1±55.0 °C(Predicted)
• pka: 13.70±0.70(Predicted)

Additional information on 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide

Introduction to 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide (CAS No. 851412-39-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, the compound with the CAS number 851412-39-0 and the product name 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide has garnered significant attention due to its unique structural and pharmacological properties. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical structure, potential applications, and recent research findings.

The molecular structure of 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide is characterized by a complex arrangement of atoms that contributes to its distinct pharmacological profile. The presence of a 1-(3-fluorophenyl)methyl group and a sulfanyl moiety in the indole ring suggests potential interactions with biological targets that are crucial for drug design. Additionally, the incorporation of a N-(2,4,6-trimethylphenyl)acetamide moiety enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. The indole scaffold is known for its ability to modulate various signaling pathways, making it a valuable component in the development of therapeutic agents. Studies have shown that indole derivatives can exhibit anti-inflammatory, antioxidant, and anticancer properties. The specific modification of the indole ring in 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide may contribute to its unique pharmacological effects by enhancing binding affinity to target proteins.

The fluorine atom in the 3-fluorophenyl group is another critical feature of this compound. Fluoro substitution is a common strategy in drug design due to its ability to improve metabolic stability and binding affinity. The presence of fluorine can also influence the electronic properties of the molecule, potentially affecting its interaction with biological targets. Recent research has demonstrated that fluorinated indole derivatives can exhibit enhanced potency and selectivity in various pharmacological assays.

The acetamide group at the nitrogen position further contributes to the compound's pharmacological profile. Acetamides are known for their ability to enhance drug solubility and bioavailability, which are crucial factors for successful drug development. Additionally, acetamide derivatives have been shown to interact with a wide range of biological targets, including enzymes and receptors involved in disease pathways. The specific arrangement of atoms in 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide may enable it to modulate these targets effectively.

In terms of potential applications, 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide holds promise as a lead compound for further drug development. Its unique structural features suggest that it could be effective against various diseases, including cancer and inflammatory disorders. Current research is focused on evaluating its efficacy and safety in preclinical models. Preliminary studies have shown encouraging results regarding its ability to inhibit key enzymes involved in disease progression.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques are employed to ensure high yield and purity. The use of fluorinated intermediates and careful optimization of reaction parameters are essential for obtaining the desired product. Recent advancements in synthetic chemistry have made it possible to produce complex molecules like 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide with greater efficiency and scalability.

Evaluation of the pharmacokinetic properties of 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide is crucial for determining its potential as a therapeutic agent. Studies have shown that modifications in the molecular structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of lipophilic groups like the N-(2,4,6-trimethylphenyl)acetamide moiety can enhance oral bioavailability while also affecting metabolic stability. Further research is needed to optimize these properties for clinical applications.

The role of computational chemistry in drug design has been increasingly recognized in recent years. Molecular modeling techniques are used to predict the binding interactions between compounds like 851412-39-0 and biological targets. These simulations help researchers identify potential lead compounds with high binding affinity and selectivity. Additionally, computational methods can be used to optimize synthetic routes and predict pharmacokinetic properties before experimental validation.

In conclusion，851412-39-0, also known ashttps://www.example.com/compound/85141239, represents an exciting advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications。Further research is warranted to fully explore its pharmacological properties and develop novel therapeutic agents based on this scaffold。